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Compound of Interest

Compound Name: Ethyl 7-bromoheptanoate

Cat. No.: B1580616

Ethyl 7-bromoheptanoate: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, Ethyl 7-bromoheptanoate is
a key chemical intermediate with significant applications in the synthesis of various
pharmaceutical compounds. This technical guide provides an in-depth overview of its
commercial availability, synthesis protocols, and its role in medicinal chemistry.

Commercial Availability and Suppliers

Ethyl 7-bromoheptanoate is readily available from a range of chemical suppliers. Purity levels
are typically high, often exceeding 96-97%. The compound is generally supplied in quantities
ranging from milliliters and grams for laboratory research to larger, bulk quantities for industrial
applications. Lead times can vary by supplier and location, with some offering same-day
dispatch for in-stock items.
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. . Available .
Supplier Purity . Price (USD) CAS Number
Quantities
Tokyo Chemical Contact for
>97.0% (GC) 5g, 259 o 29823-18-5
Industry (TCI) pricing
Thermo Scientific
_ 97%][1] 5mL $52.65[2] 29823-18-5[1]
Chemicals
MilliporeSigma Contact for
_ _ 97% 5mL, 25 mL o 29823-18-5
(Sigma-Aldrich) pricing
MedChemExpres » Contact for Contact for
Not specified o o 29823-18-5[3]
s pricing pricing

Synthesis of Ethyl 7-bromoheptanoate

The synthesis of Ethyl 7-bromoheptanoate can be achieved through several methods. One
common laboratory-scale preparation involves the esterification of 7-bromoheptanoic acid.

Experimental Protocol: Esterification of 7-
Bromoheptanoic Acid

This protocol outlines a general procedure for the synthesis of Ethyl 7-bromoheptanoate from
7-bromoheptanoic acid.

Materials:

7-bromoheptanoic acid

Absolute ethanol

Acetyl chloride

Argon or Nitrogen gas (for inert atmosphere)

Solvents for extraction and chromatography (e.g., ethyl acetate, heptane)

Drying agent (e.g., sodium sulfate)
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o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, separatory funnel, rotary evaporator, chromatography column)

Procedure:

In a round-bottom flask, dissolve 7-bromoheptanoic acid in a suitable volume of absolute
ethanol.

o Slowly add acetyl chloride (e.g., 34 mmol per 15 mL of ethanol) to the mixture while stirring.

[4]
o Stir the mixture for approximately 5 minutes.[4]

e The reaction is then stirred under an inert atmosphere (argon) for an extended period,
typically 48 hours.[4]

e Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable
solvent system (e.g., heptane/ethyl acetate 3:1).[4]

e Once the reaction is complete, remove the solvent and any excess HCI in vacuo.[4]

e The crude product can then be purified by extraction and column chromatography to yield
the final product, Ethyl 7-bromoheptanoate.[4]

Applications in Drug Development and Medicinal
Chemistry

Ethyl 7-bromoheptanoate serves as a versatile building block in the synthesis of more
complex molecules with therapeutic potential. Its bifunctional nature, possessing both an ester
and a bromo group, allows for a variety of chemical transformations.

One of the most notable applications is in the synthesis of bempedoic acid, a lipid-lowering
drug.[5][6][7] Bempedoic acid is an inhibitor of ATP-citrate lyase (ACL), an enzyme upstream of
HMG-CoA reductase in the cholesterol biosynthesis pathway.[5] It also has an effect on AMP-
activated protein kinase (AMPK).[5]
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Additionally, Ethyl 7-bromoheptanoate is utilized in the synthesis of prostaglandins and their
analogues.[3] Prostaglandins are lipid compounds that have diverse hormone-like effects in the
body. The bromoester is used as an alkylating agent to introduce a seven-carbon chain into
various molecular scaffolds.

Visualizing the Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Ethyl 7-
bromoheptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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